N-(4-fluorophenyl)-2-[(3-methoxybenzoyl)amino]benzamide

• Molecular Formula: C21H17FN2O3
• Molecular Weight: 364.4 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-[(3-methoxybenzoyl)amino]benzamide
• InChI: InChI=1S/C21H17FN2O3/c1-27-17-6-4-5-14(13-17)20(25)24-19-8-3-2-7-18(19)21(26)23-16-11-9-15(22)10-12-16/h2-13H,1H3,(H,23,26)(H,24,25)
• InChI Key: MBKDNYDNWQGYQM-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)F

Description

N-(4-fluorophenyl)-2-[(3-methoxybenzoyl)amino]benzamide, also known as FMBA, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzamide derivatives and has been found to exhibit promising results in various scientific research studies.

Scientific Research Applications

N-(4-fluorophenyl)-2-[(3-methoxybenzoyl)amino]benzamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. This compound has also been reported to possess anti-inflammatory and analgesic properties. Furthermore, it has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-[(3-methoxybenzoyl)amino]benzamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). Inhibition of COX-2 leads to a decrease in the production of prostaglandins, which are involved in inflammation. Inhibition of AChE leads to an increase in the levels of acetylcholine, which is involved in cognitive function.
Biochemical and Physiological Effects
This compound has been reported to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis. This compound has also been reported to possess anti-inflammatory and analgesic properties by inhibiting the production of prostaglandins. Furthermore, it has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease by inhibiting the activity of AChE.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-[(3-methoxybenzoyl)amino]benzamide has several advantages for lab experiments. It is easy to synthesize and yields high purity product. It has been extensively studied for its potential therapeutic applications and has exhibited promising results in various scientific research studies. However, this compound also has some limitations for lab experiments. Its mechanism of action is not fully understood, and further studies are required to elucidate its therapeutic potential. Additionally, its toxicity and pharmacokinetics need to be studied further.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-2-[(3-methoxybenzoyl)amino]benzamide. Firstly, its mechanism of action needs to be fully elucidated in order to understand its therapeutic potential. Secondly, its toxicity and pharmacokinetics need to be studied further in order to determine its safety and efficacy in humans. Thirdly, it can be studied for its potential use in the treatment of other diseases such as multiple sclerosis and rheumatoid arthritis. Fourthly, it can be studied for its potential use in combination therapy with other drugs. Lastly, it can be studied for its potential use as a diagnostic tool for certain diseases.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications. It exhibits anticancer, anti-inflammatory, and analgesic properties, and has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Its mechanism of action is not fully understood, and further studies are required to elucidate its therapeutic potential. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of this compound, including further elucidation of its mechanism of action, study of its toxicity and pharmacokinetics, and study of its potential use in combination therapy with other drugs.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-[(3-methoxybenzoyl)amino]benzamide involves the reaction of 4-fluoroaniline with 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-aminobenzamide to obtain this compound. The synthesis of this compound has been reported to be efficient and yields high purity product.